Cas no 1316291-19-6 (Atorvastatin Cyclic Sodium Salt (Isopropyl) Impurity)
1316291-19-6 structure
Product Name:Atorvastatin Cyclic Sodium Salt (Isopropyl) Impurity
CAS No:1316291-19-6
MF:C33H34FN2NaO7
MW:612.620443820953
CID:4554329
Update Time:2025-11-12
Atorvastatin Cyclic Sodium Salt (Isopropyl) Impurity Chemical and Physical Properties
Names and Identifiers
-
- Atorvastatin Cyclic Sodium Salt (Isopropyl) Impurity
- Sodium 4-(7-(4-fluorophenyl)-7-hydroxy-1b-isopropyl-7a-phenyl-1a-(phenylcarbamoyl)hexahydro-1aH-oxireno[2',3':3,4]pyrrolo[2,1-b][1,3]oxazin-3-yl)-3-hydroxybutanoate
- Sodium;4-[5-(4-fluorophenyl)-5-hydroxy-4-phenyl-2-(phenylcarbamoyl)-1-propan-2-yl-3,10-dioxa-6-azatr
- Atorvastatin Epoxy Pyrrolooxazin 6-hydroxy analog
-
- Inchi: 1S/C33H35FN2O7.Na/c1-21(2)33-31(29(40)35-25-11-7-4-8-12-25)30(43-31,22-9-5-3-6-10-22)32(41,23-13-15-24(34)16-14-23)36(33)18-17-27(42-33)19-26(37)20-28(38)39;/h3-16,21,26-27,37,41H,17-20H2,1-2H3,(H,35,40)(H,38,39);/q;+1/p-1
- InChI Key: OWLRXFXFFHQDSQ-UHFFFAOYSA-M
- SMILES: [Na+].FC1C=CC(=CC=1)C1(C2(C3C=CC=CC=3)C(C(NC3C=CC=CC=3)=O)(C3(C(C)C)N1CCC(CC(CC(=O)[O-])O)O3)O2)O
Computed Properties
- Exact Mass: 612.224774g/mol
- Monoisotopic Mass: 612.224774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 44
- Rotatable Bond Count: 9
- Complexity: 1050
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 135
- Molecular Weight: 612.6g/mol
Experimental Properties
- Melting Point: >150°C (dec.)
- Boiling Point: NA
Atorvastatin Cyclic Sodium Salt (Isopropyl) Impurity Security Information
- Hazard Statement: CAUTION: May irritate eyes, skin
- Safety Instruction: CAUT
Atorvastatin Cyclic Sodium Salt (Isopropyl) Impurity Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A791825-.25mg |
Atorvastatin Cyclic Sodium Salt (Isopropyl) Impurity |
1316291-19-6 | .25mg |
260.00 | 2021-08-18 | ||
| TRC | A791825-0.25mg |
Atorvastatin Cyclic Sodium Salt (Isopropyl) Impurity |
1316291-19-6 | 0.25mg |
$ 290.00 | 2022-06-07 | ||
| TRC | A791825-0.5mg |
Atorvastatin Cyclic Sodium Salt (Isopropyl) Impurity |
1316291-19-6 | 0.5mg |
$ 540.00 | 2023-02-03 | ||
| TRC | A791825-1mg |
Atorvastatin Cyclic Sodium Salt (Isopropyl) Impurity |
1316291-19-6 | 1mg |
$ 1103.00 | 2023-04-19 | ||
| TRC | A791825-2.5mg |
Atorvastatin Cyclic Sodium Salt (Isopropyl) Impurity |
1316291-19-6 | 2.5mg |
$ 2670.00 | 2023-04-19 | ||
| TRC | A791825-5mg |
Atorvastatin Cyclic Sodium Salt (Isopropyl) Impurity |
1316291-19-6 | 5mg |
$ 5109.00 | 2023-04-19 | ||
| TRC | A791825-10mg |
Atorvastatin Cyclic Sodium Salt (Isopropyl) Impurity |
1316291-19-6 | 10mg |
$ 8754.00 | 2023-04-19 | ||
| TRC | A791825-250μg |
Atorvastatin Cyclic Sodium Salt (Isopropyl) Impurity |
1316291-19-6 | 250μg |
$ 333.00 | 2023-04-19 | ||
| TRC | A791825-.5mg |
Atorvastatin Cyclic Sodium Salt (Isopropyl) Impurity |
1316291-19-6 | .5mg |
$ 631.00 | 2023-04-19 | ||
| A2B Chem LLC | AW54729-2.5mg |
Atorvastatin Cyclic Sodium Salt (Isopropyl) Impurity |
1316291-19-6 | 90% | 2.5mg |
$2549.00 | 2024-04-20 |
Atorvastatin Cyclic Sodium Salt (Isopropyl) Impurity Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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